![molecular formula C27H27N3O6 B257366 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B257366.png)
2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has been the subject of extensive scientific research. This compound has shown potential in various fields, including medicine, biochemistry, and pharmacology. The purpose of
Mechanism of Action
The mechanism of action of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and to inhibit the growth of cancer cells. The compound has also been shown to improve glucose metabolism and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound that can be easily produced in the lab. Another advantage is that it has shown potential therapeutic effects in various diseases. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to study the compound.
Future Directions
There are several future directions for the study of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to study the compound's mechanism of action in more detail to better understand how it works. Another direction is to study the compound's potential therapeutic effects in more detail to determine its efficacy in treating various diseases. Additionally, future studies could focus on improving the synthesis method to make the compound more easily accessible for research purposes.
Conclusion:
In conclusion, the compound this compound has shown potential in various fields, including medicine, biochemistry, and pharmacology. The compound has been studied extensively in scientific research, and its potential therapeutic effects in various diseases have been identified. However, more research is needed to fully understand the compound's mechanism of action and to determine its efficacy in treating diseases.
Synthesis Methods
The synthesis of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that requires expertise in organic chemistry. The initial step involves the reaction of 3,4,5-trimethoxybenzaldehyde with malonic acid in the presence of acetic anhydride and catalytic amounts of piperidine. The resulting product is then reacted with ammonium acetate and acetic anhydride to produce the intermediate compound, which is then reacted with 3-(1H-imidazol-1-yl)propylamine in the presence of acetic acid to produce the final product.
Scientific Research Applications
The compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied extensively in scientific research. It has been shown to have potential therapeutic effects in various diseases, including cancer, diabetes, and cardiovascular diseases. The compound has also been studied for its antimicrobial and anti-inflammatory properties.
properties
Molecular Formula |
C27H27N3O6 |
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Molecular Weight |
489.5 g/mol |
IUPAC Name |
2-(3-imidazol-1-ylpropyl)-7-methyl-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C27H27N3O6/c1-16-6-7-19-18(12-16)24(31)22-23(17-13-20(33-2)25(35-4)21(14-17)34-3)30(27(32)26(22)36-19)10-5-9-29-11-8-28-15-29/h6-8,11-15,23H,5,9-10H2,1-4H3 |
InChI Key |
JAZZWBGWFQZOPO-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4C=CN=C4)C5=CC(=C(C(=C5)OC)OC)OC |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4C=CN=C4)C5=CC(=C(C(=C5)OC)OC)OC |
Origin of Product |
United States |
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